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Compound of Interest

Compound Name: 1-Pentadecene

Cat. No.: B078149 Get Quote

An In-Depth Technical Guide to 1-Pentadecene: Molecular Formula, Weight, and

Characterization

Abstract
This technical guide provides a comprehensive overview of 1-Pentadecene (C₁₅H₃₀), an

unbranched alpha-olefin with significant relevance in various scientific domains. Tailored for

researchers, scientists, and professionals in drug development, this document delves into the

core molecular properties, physicochemical characteristics, and definitive analytical verification

of 1-Pentadecene. We will establish its molecular formula and weight, detail its key physical

properties, and provide a robust, field-proven protocol for its identification and characterization

using Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies described herein

are designed to ensure scientific integrity and reproducibility, forming a self-validating system

for experimental analysis.

Introduction to 1-Pentadecene
1-Pentadecene is a long-chain aliphatic hydrocarbon belonging to the alkene family.

Structurally, it is defined as an unbranched, fifteen-carbon alkene featuring a single double

bond at the C1-C2 position, making it an alpha-olefin.[1] This terminal unsaturation is a key

feature, influencing its reactivity and physical properties.

Its formal IUPAC name is pentadec-1-ene, and it is registered under CAS Number 13360-61-7.

[1][2][3] In scientific literature and commercial contexts, it may be referred to simply as

pentadecene. Beyond its role as a laboratory chemical, 1-Pentadecene has been identified as

a mammalian metabolite and is found in various natural sources, including certain plants and
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insects, where it can function as a semiochemical (a chemical involved in communication).[1][2]

[4][5]

Core Molecular Properties
A foundational understanding of 1-Pentadecene begins with its molecular formula, structure,

and weight. These properties are intrinsic to its identity and dictate its behavior in chemical and

biological systems.

Molecular Formula
The molecular formula for 1-Pentadecene is C₁₅H₃₀.[1][3][6] This formula indicates that each

molecule is composed of 15 carbon atoms and 30 hydrogen atoms. The general formula for

non-cyclic alkenes is CₙH₂ₙ, and 1-Pentadecene fits this rule perfectly for n=15, confirming the

presence of a single double bond.

Molecular Structure
The linear formula, CH₃(CH₂)₁₂CH=CH₂, illustrates the unbranched nature of the hydrocarbon

chain with the double bond located at one end.[2] This structure is visualized below.

Caption: 2D representation of the 1-Pentadecene molecular structure.

Molecular Weight
The molecular weight (MW) is calculated from the molecular formula using the atomic weights

of carbon and hydrogen.

Atomic weight of Carbon (C) ≈ 12.011 u

Atomic weight of Hydrogen (H) ≈ 1.008 u

Calculation: MW = (15 × Atomic Weight of C) + (30 × Atomic Weight of H) MW = (15 × 12.011)

+ (30 × 1.008) MW = 180.165 + 30.240 MW ≈ 210.405 g/mol

Authoritative databases confirm the molecular weight of 1-Pentadecene to be approximately

210.40 g/mol .[1][2][6] More precise measurements list the monoisotopic mass as 210.23475

Da.[1]
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Physicochemical Characteristics
The physical properties of 1-Pentadecene are critical for its handling, storage, and application

in experimental settings. The data below is compiled from verified sources.

Property Value Source(s)

Appearance
Clear, colorless to light yellow

liquid
[5][6]

Melting Point -4 °C to -2.8 °C [1][2][5][6]

Boiling Point 268-269 °C at 760 mmHg [2][5][6]

Density ~0.775 g/mL at 25 °C [2][5][6]

Refractive Index ~1.439 at 20 °C [2]

Water Solubility Not miscible or difficult to mix [5]

Flash Point > 110 °C (> 230 °F) [2][4][6]

Analytical Verification Protocol: Gas
Chromatography-Mass Spectrometry (GC-MS)
Principle of the Method
For the definitive identification and purity assessment of a volatile, non-polar compound like 1-
Pentadecene, Gas Chromatography-Mass Spectrometry (GC-MS) is the industry-standard

analytical technique. The power of this method lies in its dual-stage approach:

Gas Chromatography (GC): This stage provides high-resolution physical separation. The

sample is vaporized and travels through a long, narrow column. Separation occurs based on

the compound's boiling point and its differential interactions with the column's stationary

phase. This allows 1-Pentadecene to be isolated from solvents and potential impurities.

Mass Spectrometry (MS): This stage provides definitive molecular identification. As the

separated compound elutes from the GC column, it is immediately ionized and fragmented in

a predictable manner. The mass spectrometer then separates these fragments based on
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their mass-to-charge (m/z) ratio, generating a unique mass spectrum that serves as a

molecular fingerprint.[7]

This combination ensures that the compound detected not only has the correct retention time

but also the exact molecular weight and fragmentation pattern, making the protocol inherently

self-validating.

Experimental Workflow
The logical flow of a GC-MS experiment is a standardized process designed for accuracy and

reproducibility.

Sample Preparation GC-MS System Data Interpretation

Dilute Sample
in Hexane GC Injection Chromatographic

Separation
MS Ionization

(e.g., EI)
Mass Detection
(m/z Analysis)

Correlate Retention Time
& Analyze Mass Spectrum

Click to download full resolution via product page

Caption: Standard workflow for the GC-MS analysis of 1-Pentadecene.

Step-by-Step Methodology
This protocol outlines the necessary steps for the qualitative identification of 1-Pentadecene.

Instrumentation & Materials

GC-MS System: A standard Gas Chromatograph coupled to a Mass Spectrometer with an

electron ionization (EI) source.

Reagents: 1-Pentadecene certified reference standard (>98% purity), GC-grade hexane

or dichloromethane.[7]

Consumables: GC vials, syringes, appropriate GC column (e.g., non-polar DB-5ms or

similar).
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Sample Preparation

Prepare a stock solution of the 1-Pentadecene reference standard at 1 mg/mL in hexane.

Prepare a working sample by diluting the stock solution 1:100 in hexane to a final

concentration of 10 µg/mL.

Prepare a solvent blank using only hexane.

If analyzing an unknown sample, prepare it at a similar concentration.

GC-MS Instrumental Parameters The following parameters serve as a robust starting point

and can be optimized as needed.
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Parameter Setting Rationale

GC Column
30 m x 0.25 mm ID, 0.25 µm

film thickness (e.g., DB-5ms)

Standard non-polar column

provides excellent separation

for hydrocarbons.

Carrier Gas Helium (99.999% purity) Inert mobile phase.

Flow Rate 1.0 mL/min (constant flow)
Optimal for column efficiency

and MS interface.

Injector Temp. 250 °C
Ensures complete and rapid

vaporization of the sample.

Oven Program

Start at 80°C, hold 2 min, ramp

to 280°C at 10°C/min, hold 5

min

Separates 1-Pentadecene

from lighter solvents and

heavier contaminants.

Injection Volume 1 µL (Split mode, e.g., 50:1)
Prevents column overloading

and ensures sharp peaks.

MS Source Temp. 230 °C
Standard temperature for

stable ionization.

Ionization Mode
Electron Ionization (EI) at 70

eV

Standard energy for creating

reproducible fragmentation

patterns.[8]

Mass Scan Range 40 - 400 m/z

Covers the expected molecular

ion and key fragments of 1-

Pentadecene.

Data Acquisition and Analysis

Inject the solvent blank first to ensure system cleanliness.

Inject the 1-Pentadecene reference standard to establish its retention time (RT) and mass

spectrum.

Inject the unknown sample.
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Qualitative Analysis:

Retention Time (RT): The peak corresponding to 1-Pentadecene in the sample

chromatogram must match the RT of the reference standard.

Mass Spectrum: The mass spectrum of the sample peak must match the reference

spectrum. Key identifiers for 1-Pentadecene include:

A molecular ion (M⁺) peak at m/z 210.[7] The presence of this peak confirms the

molecular weight.

Characteristic fragmentation patterns for long-chain alkenes, which typically involve a

series of fragment ions separated by 14 Da (corresponding to CH₂ groups).

Safety and Handling
As a chemical reagent, 1-Pentadecene requires proper handling in a laboratory setting.

Hazards: The primary hazard is aspiration toxicity; it may be fatal if swallowed and enters the

airways.[1][9] It may also cause skin and eye irritation.[1] It is classified as a combustible

liquid.[2]

Personal Protective Equipment (PPE): Standard PPE, including safety glasses (eyeshields)

and chemical-resistant gloves, should be worn at all times.[2]

Storage: Store in a well-ventilated area away from strong oxidizing agents. Keep containers

tightly closed in a dry and cool place.[2][6]

Conclusion
1-Pentadecene is a well-defined alpha-olefin with the molecular formula C₁₅H₃₀ and a

molecular weight of 210.40 g/mol . Its identity, purity, and concentration can be reliably

determined using the GC-MS protocol detailed in this guide. By correlating the retention time

and validating the mass spectrum against a certified reference standard, researchers can have

high confidence in their analytical results, ensuring the integrity and reproducibility of their

work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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